3'-O-cinnamoylprocyanidin A-2

• Molecular Formula: C39H30O13
• Molecular Weight: 706.6 g/mol
• IUPAC Name: [(1R,5R,6R,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-9,17,19,21-tetrahydroxy-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaen-6-yl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C39H30O13/c40-21-14-28(46)33-29(15-21)51-39(20-8-10-24(42)27(45)13-20)38(48)35(33)34-30(52-39)17-25(43)22-16-31(49-32(47)11-6-18-4-2-1-3-5-18)36(50-37(22)34)19-7-9-23(41)26(44)12-19/h1-15,17,31,35-36,38,40-46,48H,16H2/b11-6+/t31-,35-,36-,38-,39+/m1/s1
• InChI Key: CUSOOPMZIJVVAK-FDHSEBRCSA-N
• Isomeric SMILES: C1[C@H]([C@H](OC2=C1C(=CC3=C2[C@@H]4[C@H]([C@](O3)(OC5=CC(=CC(=C45)O)O)C6=CC(=C(C=C6)O)O)O)O)C7=CC(=C(C=C7)O)O)OC(=O)/C=C/C8=CC=CC=C8
• Canonical SMILES: C1C(C(OC2=C1C(=CC3=C2C4C(C(O3)(OC5=CC(=CC(=C45)O)O)C6=CC(=C(C=C6)O)O)O)O)C7=CC(=C(C=C7)O)O)OC(=O)C=CC8=CC=CC=C8
• Synonyms: 3'-O-cinnamoylprocyanidin A-2; epicatechin-(2 beta-O-7',4 beta-8')-epicatechin-3'-O-cinnamate

Description

Procyanidins are oligomeric flavonoids composed of flavan-3-ol units (e.g., catechin or epicatechin). The term "3'-O-cinnamoyl" indicates a cinnamic acid ester substitution at the 3' hydroxyl position of the procyanidin A-2 dimer. Such modifications are known to enhance bioactivity, including antioxidant and anti-inflammatory properties, by altering solubility and interaction with biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3'-O-cinnamoylprocyanidin A-2 with structurally or functionally related compounds based on available evidence:

Compound	Molecular Features	Source/Use	Key Physicochemical Data
3'-O-Cinnamoylprocyanidin A-2	Procyanidin dimer with 3'-cinnamate ester; higher hydrophobicity due to cinnamoyl group	Not explicitly stated in evidence; likely botanical (e.g., Chrysanthemum spp.)	Theoretical molecular weight: ~868 g/mol (procyanidin A-2 + cinnamate); enhanced lipid solubility
Cyanidin-3-O-glucoside chloride	Anthocyanin (cyanidin glycoside) with glucoside at C3; chloride counterion	Chrysanthemum indicum; used as reference standard and pharmacological research	Yellow powder; water-soluble due to glycosylation; molecular weight: ~484 g/mol
Erythromycin derivatives (e.g., 10g, 10h)	Macrolides with O-acetyl and cyclic carbamate modifications at C3 and C12	Synthetic precursors; antimicrobial research	Molecular weights: ~900–950 g/mol (Table III in ); lipophilic due to acetyl/alkyl groups

Key Findings:

Structural Complexity: Procyanidin derivatives (e.g., 3'-O-cinnamoylprocyanidin A-2) exhibit dimeric flavonoid backbones, whereas anthocyanins (e.g., cyanidin-3-O-glucoside) are monomeric glycosides . Macrolides (e.g., erythromycin derivatives) are macrocyclic lactones with distinct pharmacological targets .

Functional Implications: Cyanidin-3-O-glucoside: Water solubility from glycosylation limits its use in lipid-rich environments but enhances bioavailability in hydrophilic systems . Erythromycin derivatives: Lipophilic modifications (e.g., O-acetyl groups) improve antimicrobial efficacy by enhancing bacterial cell membrane penetration . 3'-O-Cinnamoylprocyanidin A-2: The cinnamate ester may confer superior antioxidant activity compared to non-acylated procyanidins, as seen in similar flavonoid-cinnamate hybrids.

Pharmacological Applications :

• Procyanidins and anthocyanins are prioritized for antioxidant and anti-inflammatory research, whereas macrolides focus on antimicrobial activity.
• The cinnamoyl group’s aromaticity in 3'-O-cinnamoylprocyanidin A-2 could enable π-π stacking interactions with proteins, enhancing binding affinity in therapeutic targets .

Q & A

Q. How can multi-omics approaches elucidate the compound’s mechanism of action?

• Methodological Answer : Integrate transcriptomic (RNA-seq), proteomic (LC-MS/MS), and metabolomic (NMR) data from treated vs. control cells. Use pathway enrichment analysis (DAVID, KEGG) to identify perturbed networks. Validate key nodes (e.g., upregulated antioxidant enzymes) via CRISPR knockouts or pharmacological inhibition .

Key Considerations for Research Design

• Data Contradiction Analysis : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize hypotheses and design redundancy in experiments .
• Ethical Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data sharing. Publish raw datasets in repositories like Zenodo or Figshare .